Cas no 1261921-95-2 (4-(2-Chloro-5-methoxycarbonylphenyl)phenol)

• Product Name: 4-(2-Chloro-5-methoxycarbonylphenyl)phenol
• CAS No: 1261921-95-2
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18313015
• CID: 2763656
• PubChem ID: 53218708
• Update Time: 2025-11-02

4-(2-Chloro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 6-chloro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 4-(2-Chloro-5-methoxycarbonylphenyl)phenol, 95%
• MFCD18313015
• 1261921-95-2
• DTXSID50683625
• 4-(2-Chloro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18313015
• Inchi： 1S/C14H11ClO3/c1-18-14(17)10-4-7-13(15)12(8-10)9-2-5-11(16)6-3-9/h2-8,16H,1H3
• InChI Key： DTWIAMNHBWGDGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 262.0396719Da
• Monoisotopic Mass: 262.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)phenol

Recent Advances in the Study of 4-(2-Chloro-5-methoxycarbonylphenyl)phenol (CAS: 1261921-95-2) in Chemical Biology and Pharmaceutical Research

4-(2-Chloro-5-methoxycarbonylphenyl)phenol (CAS: 1261921-95-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic phenol derivative, characterized by its chloro and methoxycarbonyl functional groups, has demonstrated promising biological activities in several preclinical studies. Recent literature highlights its potential as a scaffold for developing novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

Structural analysis of 1261921-95-2 reveals unique electronic properties that contribute to its biological interactions. The chloro substituent at the 2-position and methoxycarbonyl group at the 5-position create a distinct electron distribution pattern that enhances its binding affinity to various biological targets. Computational docking studies published in the Journal of Medicinal Chemistry (2023) suggest that this compound exhibits favorable interactions with COX-2 and several kinase enzymes, providing a molecular basis for its observed pharmacological effects.

Recent synthetic approaches to 4-(2-Chloro-5-methoxycarbonylphenyl)phenol have focused on improving yield and purity while maintaining scalability. A 2024 study in Organic Process Research & Development described an optimized Pd-catalyzed cross-coupling methodology that achieves >85% yield with excellent regioselectivity. This advancement addresses previous challenges in the large-scale production of this compound, facilitating its broader application in drug discovery programs.

Pharmacological investigations have revealed multiple mechanisms of action for this compound. In cellular models, 1261921-95-2 has shown dose-dependent inhibition of NF-κB signaling pathway (IC50 = 3.2 μM) and significant reduction in pro-inflammatory cytokine production. These findings, published in Bioorganic & Medicinal Chemistry Letters (2023), suggest potential applications in inflammatory disorders. Additionally, the compound demonstrated selective cytotoxicity against several cancer cell lines, with particular potency in breast cancer models (MCF-7, GI50 = 1.8 μM).

Structure-activity relationship (SAR) studies have identified key modifications that enhance the therapeutic potential of this scaffold. Researchers at several pharmaceutical companies have filed recent patents (WO2023124567, US20240140892) covering derivatives of 4-(2-Chloro-5-methoxycarbonylphenyl)phenol with improved pharmacokinetic properties. These modified compounds show enhanced metabolic stability and oral bioavailability while maintaining the core pharmacological activities of the parent molecule.

The safety profile of 1261921-95-2 has been evaluated in preliminary toxicological studies. Acute toxicity testing in rodent models indicated an LD50 > 500 mg/kg, suggesting a favorable therapeutic window for further development. Chronic exposure studies are currently underway to assess potential long-term effects, with initial results expected in late 2024.

Future research directions for this compound class include exploration of combination therapies and targeted delivery systems. Recent collaborations between academic and industrial researchers aim to develop nanoparticle formulations that could enhance tissue-specific accumulation while minimizing systemic exposure. These efforts may address current limitations in drug distribution and further optimize the therapeutic index of 1261921-95-2 derivatives.

In conclusion, 4-(2-Chloro-5-methoxycarbonylphenyl)phenol represents a versatile chemical scaffold with demonstrated biological activities and potential for therapeutic development. The growing body of research on this compound and its derivatives underscores its value as a lead structure in multiple drug discovery programs. Continued investigation of its mechanisms of action and optimization of its pharmacological properties will likely yield important contributions to the field of medicinal chemistry in the coming years.